3-Fluoro-4-(2-fluorophenoxy)benzonitrile
Overview
Description
“3-Fluoro-4-(2-fluorophenoxy)benzonitrile” is a chemical compound with the molecular formula C13H7F2NO and a molecular weight of 231.2 g/mol . It is typically in liquid form and is used for research purposes .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C13H7F2NO/c14-10-3-1-2-4-12(10)17-13-6-5-9(8-16)7-11(13)15/h1-7H . This code provides a specific textual representation of the molecule’s structure.Physical And Chemical Properties Analysis
“this compound” is a liquid at room temperature .Scientific Research Applications
Anaerobic Transformation in Phenol Degradation
Research by Genthner, Townsend, and Chapman (1989) explored the transformation of phenol to benzoate by an anaerobic, phenol-degrading consortium using fluorinated phenols, including 3-fluorophenol, which is structurally related to 3-Fluoro-4-(2-fluorophenoxy)benzonitrile. This study highlighted the transformation of these compounds into fluorobenzoic acids, demonstrating a pathway of phenol degradation that involved carboxylation (Genthner, Townsend, & Chapman, 1989).
Radiopharmaceutical Synthesis
Ross, Ermert, and Coenen (2011) described the synthesis of 4-[18F]Fluorophenol from 4-benzyloxyphenyl-(2-thienyl)iodonium bromide, which is important for creating complex radiopharmaceuticals. This study is significant as it demonstrates the use of fluorinated benzonitrile derivatives in the preparation of medically relevant compounds (Ross, Ermert, & Coenen, 2011).
Fluorescent Probe Sensing
Tanaka et al. (2001) investigated 2-(3,5,6-Trifluoro-2-hydroxy-4-methoxyphenyl)benzoxazole, a compound related to this compound. They found it useful for fluorescent probe sensing of magnesium and zinc cations and sensitive to pH changes. This study highlights the potential of fluorinated benzonitriles in sensor technology (Tanaka et al., 2001).
Hydroxylation Studies in Chemistry
Eberhardt (1977) researched the hydroxylation of benzonitrile, where the effects of fluorine substitution, like in this compound, were considered. This study provides insights into the chemical behavior of fluorinated benzonitriles under certain conditions (Eberhardt, 1977).
Photophysical Studies
The work by Druzhinin et al. (2001) on the photophysical behavior of 4-(azetidinyl)benzonitriles, which include fluoro-substituents, provides insights into the effects of fluorination on the fluorescence properties of benzonitrile derivatives (Druzhinin et al., 2001).
Properties
IUPAC Name |
3-fluoro-4-(2-fluorophenoxy)benzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H7F2NO/c14-10-3-1-2-4-12(10)17-13-6-5-9(8-16)7-11(13)15/h1-7H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KRNLPBLXHDMAKU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)OC2=C(C=C(C=C2)C#N)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H7F2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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